Cas no 1266946-62-6 (2-4-(hydroxymethyl)-1,3-thiazol-2-yl-2-methylpropanoic acid)

• Product Name: 2-4-(hydroxymethyl)-1,3-thiazol-2-yl-2-methylpropanoic acid
• CAS No: 1266946-62-6
• MF: C₈H₁₁NO₃S
• MW: 201.242841005325
• MDL: MFCD19247787
• CID: 5607030
• PubChem ID: 82155223
• Update Time: 2025-07-19

2-4-(hydroxymethyl)-1,3-thiazol-2-yl-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Thiazoleacetic acid, 4-(hydroxymethyl)-α,α-dimethyl-
• EN300-8153946
• 2-[4-(hydroxymethyl)-1,3-thiazol-2-yl]-2-methylpropanoic acid
• 1266946-62-6
• 2-4-(hydroxymethyl)-1,3-thiazol-2-yl-2-methylpropanoic acid

• MDL： MFCD19247787
• Inchi： 1S/C8H11NO3S/c1-8(2,7(11)12)6-9-5(3-10)4-13-6/h4,10H,3H2,1-2H3,(H,11,12)
• InChI Key： UGDHMRYCLHFWPF-UHFFFAOYSA-N
• SMILES： S1C=C(CO)N=C1C(C)(C)C(O)=O

Computed Properties

• Exact Mass: 201.04596439g/mol
• Monoisotopic Mass: 201.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 98.7Ų

Experimental Properties

• Density: 1.366±0.06 g/cm3(Predicted)
• Boiling Point: 386.5±27.0 °C(Predicted)
• pka: 3.90±0.19(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 2-4-(hydroxymethyl)-1,3-thiazol-2-yl-2-methylpropanoic acid

Introduction to 2-4-(hydroxymethyl)-1,3-thiazol-2-yl-2-methylpropanoic acid (CAS No. 1266946-62-6)

2-4-(hydroxymethyl)-1,3-thiazol-2-yl-2-methylpropanoic acid (CAS No. 1266946-62-6) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as HTMPA, belongs to the class of thiazole derivatives and has shown promising potential in various biological and therapeutic applications. This article aims to provide a comprehensive overview of HTMPA, including its chemical structure, synthesis methods, biological activities, and recent research developments.

The chemical structure of HTMPA is characterized by a thiazole ring linked to a hydroxymethyl group and a methylpropanoic acid moiety. The presence of these functional groups imparts unique physicochemical properties to the molecule, making it an attractive candidate for drug development. The thiazole ring is known for its stability and ability to form hydrogen bonds, while the hydroxymethyl group can participate in various chemical reactions, enhancing the compound's reactivity and solubility.

The synthesis of HTMPA has been extensively studied, with several methods reported in the literature. One common approach involves the condensation of 2-aminothiazole with an appropriate aldehyde or ketone, followed by subsequent modifications to introduce the hydroxymethyl and methylpropanoic acid functionalities. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods, such as the use of green solvents and catalysts, which have reduced the overall cost and environmental impact of the synthesis process.

In terms of biological activities, HTMPA has demonstrated a wide range of pharmacological effects. Studies have shown that it possesses potent anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as arthritis and colitis. Additionally, HTMPA has been found to exhibit antioxidant activity, which can help protect cells from oxidative stress and damage. These properties are attributed to its ability to modulate key signaling pathways involved in inflammation and oxidative stress.

One of the most exciting areas of research involving HTMPA is its potential as an anticancer agent. Preclinical studies have indicated that HTMPA can inhibit the growth of various cancer cell lines by inducing apoptosis (programmed cell death) and suppressing angiogenesis (the formation of new blood vessels). These findings suggest that HTMPA could be developed into a novel therapeutic agent for cancer treatment. Further studies are currently underway to elucidate the mechanisms underlying these effects and to optimize the compound's pharmacological profile.

Beyond its therapeutic applications, HTMPA has also been explored for its use in diagnostic imaging. The compound's ability to selectively bind to specific biomarkers makes it a promising candidate for developing targeted imaging agents. This could have significant implications for early detection and monitoring of diseases such as cancer and neurodegenerative disorders.

The safety profile of HTMPA is another important aspect that has been extensively investigated. Preclinical toxicity studies have shown that HTMPA exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to confirm these findings in human subjects.

In conclusion, 2-4-(hydroxymethyl)-1,3-thiazol-2-yl-2-methylpropanoic acid (CAS No. 1266946-62-6), or HTMPA, is a multifaceted compound with a diverse range of biological activities and potential applications. Its unique chemical structure and favorable physicochemical properties make it an attractive candidate for drug development in various therapeutic areas. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, highlighting its significance in the field of medicinal chemistry.